2-{[(5Z)-2-(1,2-diazinan-1-yl)-4-oxo-1,3-thiazol-5-ylidene]methyl}-5-fluorophenyl pyrrolidine-1-carboxylate

Specification

• Molecular Formula: C19H21FN4O3S
• Molecular Weight: 404.5 g/mol
• IUPAC Name: [2-[[2-(diazinan-1-yl)-4-oxo-1,3-thiazol-5-ylidene]methyl]-5-fluorophenyl] pyrrolidine-1-carboxylate
• Standard InChI: InChI=1S/C19H21FN4O3S/c20-14-6-5-13(15(12-14)27-19(26)23-8-3-4-9-23)11-16-17(25)22-18(28-16)24-10-2-1-7-21-24/h5-6,11-12,21H,1-4,7-10H2
• Standard InChI Key: DIXMMXNNKLCLOM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(NC1)C2=NC(=O)C(=CC3=C(C=C(C=C3)F)OC(=O)N4CCCC4)S2

Introduction

The compound 2-{[(5Z)-2-(1,2-diazinan-1-yl)-4-oxo-1,3-thiazol-5-ylidene]methyl}-5-fluorophenyl pyrrolidine-1-carboxylate is a complex organic molecule with significant interest in medicinal chemistry due to its unique structural features and potential biological activities. It contains a pyrrolidine ring, a thiazole moiety, a diazinane structure, and a fluorinated phenyl group, which contribute to its therapeutic potential.

Structural Features

• Pyrrolidine Ring: This ring is a common feature in many biologically active compounds, often involved in interactions with enzymes and receptors.

• Thiazole Moiety: Thiazoles are known for their antimicrobial and anti-inflammatory properties, making them valuable in drug design.

• Diazinane Structure: This component adds to the compound's complexity and potential for diverse biological interactions.

• Fluorinated Phenyl Group: Fluorination can enhance the compound's stability and bioavailability.

Synthesis

The synthesis of 2-{[(5Z)-2-(1,2-diazinan-1-yl)-4-oxo-1,3-thiazol-5-ylidene]methyl}-5-fluorophenyl pyrrolidine-1-carboxylate typically involves multi-step organic reactions. These may include condensation reactions, cyclization, and substitution reactions, often requiring careful control of conditions such as temperature and solvent choice to achieve high yields and purity.

Biological Activities

Preliminary studies suggest that this compound exhibits significant biological activity, including:

• Antimicrobial Activity: Efficacy against various bacterial strains has been noted.

• Anti-inflammatory Properties: The structural features may contribute to anti-inflammatory effects, although detailed studies are needed.

• Antitumor Potential: Further research is required to confirm this activity.

Analytical Techniques

Analytical techniques such as High Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are commonly used to monitor reaction progress and characterize the compound.

Comparison with Similar Compounds

Compound Name	Structural Features	Biological Activity
Compound A	Pyrrolidine + Thiazole	Antimicrobial
Compound B	Pyrrolidine + Oxazole	Anti-inflammatory
Compound C	Diazinane + Thiazole	Antitumor

Future Directions

Further studies are necessary to fully elucidate the compound's mechanism of action and to explore its therapeutic potential. Techniques such as molecular docking and binding assays can provide insights into its interactions with biological targets.